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Compound of Interest

Compound Name: Titanium(IV) methoxide

Cat. No.: B1366226 Get Quote

This guide provides a comprehensive overview of the safety, handling, and emergency

procedures for Titanium(IV) methoxide, designed for researchers, scientists, and drug

development professionals. The information is compiled from various safety data sheets to

ensure a thorough understanding of the material's properties and associated hazards.

Chemical Identification
Chemical Name: Titanium(IV) methoxide[1]

Synonyms: Tetramethyl orthotitanate, Methyl orthotitanate, Titanium tetramethoxide[2]

CAS Number: 992-92-7[1][2][3][4]

Molecular Formula: Ti(OCH₃)₄[2][4][5] or C₄H₁₂O₄Ti

Molecular Weight: 172.00 g/mol [4][5]

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Titanium(IV) methoxide are

summarized below.
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Property Value Source(s)

Appearance White solid, crystalline powder [1][3][4][5]

Odor No data available [3][5]

Melting Point 200-210 °C (lit.) [1][2][3][4][5][6]

Boiling Point 243 °C / 52 mmHg [1][2][3]

Flash Point 14 °C (57.2 °F) - closed cup [1]

Solubility

Slightly soluble in organic

solvents; Decomposes in

contact with water

[1][6][7]

Hazard Identification and Classification
Titanium(IV) methoxide is classified as a hazardous substance. The GHS classification

provides a universally understood summary of the potential dangers.[3]

Signal Word:Danger[4][5]

Hazard Pictograms: GHS02 (Flammable), GHS05 (Corrosive), GHS07 (Irritant)[4][7]

Hazard Statements (H-phrases):

H228: Flammable solid.[1][4][5]

H302 + H312: Harmful if swallowed or in contact with skin.[4][5]

H315: Causes skin irritation.[1][4][5]

H318: Causes serious eye damage.[4][5]

H335: May cause respiratory irritation.[1][4][5]

Precautionary Statements (P-phrases): A selection of key precautionary statements includes

P210, P261, P280, P301+P312, P302+P352, and P305+P351+P338.[1][4][5]
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HMIS & NFPA Ratings:

HMIS Classification: Health: 2, Fire: 3, Reactivity: 1[5]

NFPA Rating: Health: 2, Flammability: 2, Reactivity: 0[5]

GHS Hazard Identification and Classification.

Experimental Protocols and Procedures
While specific experimental methodologies for toxicity testing are not detailed in standard

safety data sheets, the following protocols for safe handling, storage, and emergency response

are mandatory for laboratory personnel.

Safe Handling:

Avoid all personal contact, including inhalation of dust and aerosols.[5][8]

Use only in a well-ventilated area, preferably with appropriate exhaust ventilation.[1][5]

Keep away from all sources of ignition, including heat, sparks, and open flames. No smoking

is permitted in the handling area.[1][5]

Ground and bond containers and receiving equipment to prevent the buildup of electrostatic

charge.[5][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Wear appropriate personal protective equipment (PPE) at all times.[1][5]

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[5][7]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][5]
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Keep the container tightly closed to prevent exposure to air and moisture, as the material is

sensitive to both.[1][5]

Store under an inert gas atmosphere.[1][5]

Incompatible materials include strong oxidizing agents.[3][7]

A systematic approach to personal protection is critical to minimize exposure risk.

Personal Protective Equipment (PPE) Protocol

Task Assessment:
Handling Titanium(IV) Methoxide

Engineering Controls:
Use in fume hood with exhaust ventilation.

Select Personal Protective Equipment

Eye/Face Protection:
Wear chemical safety glasses or goggles

AND a face shield.

Eyes/Face

Skin Protection:
Wear nitrile or rubber gloves.

Wear a complete protective suit.

Hands/Body

Respiratory Protection:
If dust formation is likely, use a

NIOSH-certified dust and mist respirator.

Inhalation

Hygiene Measures:
Wash hands thoroughly after handling.

No eating, drinking, or smoking.

Click to download full resolution via product page
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Personal Protective Equipment (PPE) Workflow.

Eye/Face Protection: Wear chemical safety glasses or goggles and a face shield.[5]

Skin Protection: Wear nitrile or rubber gloves and a complete chemical-resistant suit.[5]

Respiratory Protection: In case of dust formation, use a NIOSH-certified respirator.[7]

Engineering Controls: Ensure adequate ventilation, typically through local exhaust or a fume

hood, to control airborne levels.[5]

Immediate and appropriate first aid is crucial in the event of exposure.

First Aid Emergency Response

Exposure Occurs

What type of exposure?

Inhalation:
1. Move victim to fresh air.

2. Keep at rest in a comfortable position.
3. If not breathing, give artificial respiration.

4. Call a physician.

 Inhaled 

Skin Contact:
1. Wash off with plenty of soap and water.

2. Take off contaminated clothing and wash before reuse.
3. Call a physician.

 Skin 

Eye Contact:
1. Rinse cautiously with water for several minutes.
2. Remove contact lenses if present and easy to do.

3. Continue rinsing.
4. Call a physician immediately.

 Eyes 

Ingestion:
1. Call a POISON CENTER or doctor.

2. Do NOT induce vomiting.
3. Rinse mouth with water.

4. Never give anything by mouth to an unconscious person.

 Swallowed 

Click to download full resolution via product page

First Aid Response Logic for Exposures.

If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and consult a physician.[1][5]
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In Case of Skin Contact: Wash the affected area with plenty of soap and water. Remove

contaminated clothing and seek medical advice.[1][5]

In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes.

Remove contact lenses if possible and continue rinsing. Immediately consult a physician.[1]

[5]

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.

Never give anything by mouth to an unconscious person.[1][5]

Special Note: The product reacts with water to form methanol. In case of ingestion, treatment

should consider potential methanol poisoning, which can cause metabolic acidosis and

visual disturbances.[7]

Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide.[1][5]

Unsuitable Extinguishing Media: Avoid using straight streams of water.[7]

Specific Hazards: The material is a flammable solid.[1][5] Hazardous combustion products

include carbon oxides and titanium oxides.[5][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[5]

Personal Precautions: Wear all appropriate personal protective equipment, including

respiratory protection.[1][5] Remove all sources of ignition and evacuate personnel from the

area.[1][5]

Environmental Precautions: Prevent the spillage from entering drains or the environment.[5]

Methods for Cleaning Up: Sweep up the solid material and place it in a suitable, closed

container for disposal. Avoid creating dust.[1][5]

Toxicological and Transport Information
Toxicological Information:
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While specific LD50 or LC50 data is largely unavailable, the substance is classified as

harmful if swallowed or in contact with skin.[1][5]

It causes serious eye damage and skin irritation.[1][3][5]

Inhalation may cause respiratory irritation.[1][3][5]

On contact with water, it can liberate methanol, which has chronic effects on the central

nervous system and can damage the optic nerve.[7]

Transport Information:

UN Number: 1325[4][9]

Proper Shipping Name: Flammable solids, organic, n.o.s. (Titanium methoxide)[4][9]

Hazard Class: 4.1[2][4][9]

Packing Group: II[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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